2-Bromo-1-methoxy-4-methyl-3-nitrobenzene
Overview
Description
2-Bromo-1-methoxy-4-methyl-3-nitrobenzene is a chemical compound with the molecular formula C8H8BrNO3 . It is a solid substance with a molecular weight of 246.06 .
Molecular Structure Analysis
The molecular structure of 2-Bromo-1-methoxy-4-methyl-3-nitrobenzene consists of a benzene ring substituted with bromo, methoxy, methyl, and nitro groups . The exact positions of these substituents can be determined by the numbering of the carbon atoms in the benzene ring .Physical And Chemical Properties Analysis
2-Bromo-1-methoxy-4-methyl-3-nitrobenzene is a solid substance . It has a molecular weight of 246.06 . The compound should be stored in a dry room at normal temperature .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and have been used as biologically active compounds for the treatment of cancer cells, microbes, and various disorders in the human body . 2-Bromo-1-methoxy-4-methyl-3-nitrobenzene could potentially be used in the synthesis of these indole derivatives .
Preparation of Biologically Active Compounds
Some indole derivatives have shown anti-inflammatory and analgesic activities . The compound 2-Bromo-1-methoxy-4-methyl-3-nitrobenzene could potentially be used in the synthesis of these biologically active compounds .
Organic Synthesis
2-Bromo-1-methoxy-4-methyl-3-nitrobenzene can be used in organic synthesis . It can react with other compounds to form new substances, which can be used in various applications .
Preparation of N-Methyl-N-(2-nitro-phenyl)-anthranilic Acid
This compound can react with 2-methylamino-benzoic acid to get N-methyl-N-(2-nitro-phenyl)-anthranilic acid . This reaction could be useful in the synthesis of certain pharmaceuticals .
Preparation of 4-Methoxy-2?-Nitrodiphenyl Ether
2-Bromo-1-methoxy-4-methyl-3-nitrobenzene can be used in the preparation of 4-methoxy-2?-nitrodiphenyl ether . This compound has potential applications in the chemical industry .
Preparation of 1-Methoxy-3,5-bis-(2-Nitro-phenoxy)benzene
This compound can also be used in the preparation of 1-methoxy-3,5-bis-(2-nitro-phenoxy)benzene . This substance could have potential applications in the production of certain polymers .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of contact with eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
2-bromo-1-methoxy-4-methyl-3-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-5-3-4-6(13-2)7(9)8(5)10(11)12/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVMCUIFFXJLYHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)OC)Br)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90743136 |
Source
|
| Record name | 2-Bromo-1-methoxy-4-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90743136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-methoxy-4-methyl-3-nitrobenzene | |
CAS RN |
860734-28-7 |
Source
|
| Record name | Benzene, 2-bromo-1-methoxy-4-methyl-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=860734-28-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-1-methoxy-4-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90743136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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